Cas no 423768-54-1 (2-(morpholin-4-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(morpholin-4-yl)pyridine-3-carboxylic acid
• CAS No: 423768-54-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD03086193
• CID: 328038
• PubChem ID: 329764704
• Update Time: 2025-10-31

2-(morpholin-4-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinonicotinic acid
• 2-(4-MORPHOLINO)NICOTINIC ACID
• 2-morpholin-4-ylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2-(4-morpholinyl)-
• 2-Morpholinopyridine-3-carboxylic acid
• 2-(4-Morpholinyl)-3-pyridinecarboxylic acid
• 2-(morpholin-4-yl)pyridine-3-carboxylic acid
• PubChem19585
• BAS 04892295
• 2-MorpholinonicotinicAcid
• 2-Morpholin-4-yl-nicotinic acid
• HMS1678H11
• SBB094031
• TRA0040619
• RP04676
• SC-2
• SY003211
• AB0041343
• AB1001550
• Y9080
• 3-Pyridinecarboxylicacid,2-(4-morpholinyl)-
• 2-Morphol
• 423768-54-1
• AKOS000213416
• 2-morpholin-4-ylnicotinic acid
• J-510133
• FT-0613111
• AMY20202
• YRA76854
• SCHEMBL353809
• 6Z-0242
• 2-Morpholinopyridine-3-carboxylic acid, 97%
• F8889-0687
• MFCD03086193
• DTXSID40380191
• AC-2875
• SDCCGMLS-0066054.P001
• CS-0157016
• EN300-57729

• MDL： MFCD03086193
• Inchi： 1S/C10H12N2O3/c13-10(14)8-2-1-3-11-9(8)12-4-6-15-7-5-12/h1-3H,4-7H2,(H,13,14)
• InChI Key： YDUPMJIUJMCXAL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C(=O)O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 0.5

Experimental Properties

• Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-133 °C
• Boiling Point: 418℃ at 760 mmHg
• Flash Point: 206.6℃
• Solubility: Soluble (160 g/l) (25 º C),
• PSA: 62.66000
• LogP: 0.68140

2-(morpholin-4-yl)pyridine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Additional information on 2-(morpholin-4-yl)pyridine-3-carboxylic acid

Introduction to 2-(morpholin-4-yl)pyridine-3-carboxylic acid (CAS No. 423768-54-1)

2-(morpholin-4-yl)pyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 423768-54-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic carboxylic acid derivative combines a pyridine core with a morpholine substituent, making it a versatile scaffold for the development of novel bioactive molecules. The structural features of this compound endow it with potential applications in various therapeutic areas, particularly in the design of small-molecule inhibitors and modulators.

The morpholin-4-yl moiety in the molecular structure contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Morpholine derivatives are well-known for their ability to enhance pharmacokinetic properties, making them valuable in medicinal chemistry. The pyridine ring, on the other hand, is a common pharmacophore found in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The presence of both these functional groups in 2-(morpholin-4-yl)pyridine-3-carboxylic acid suggests a broad spectrum of potential biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. 2-(morpholin-4-yl)pyridine-3-carboxylic acid has been explored as a key intermediate in the synthesis of molecules targeting various disease pathways. For instance, its structural motif has been utilized in the development of inhibitors for enzymes involved in inflammatory responses and metabolic disorders. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

In academic research, 2-(morpholin-4-yl)pyridine-3-carboxylic acid has been employed in studies aimed at understanding the mechanisms of action of related compounds. Its role as a building block for more complex molecules has allowed researchers to explore new chemical spaces and discover novel therapeutic agents. The compound's unique combination of structural features has also made it a subject of interest in computational chemistry and molecular modeling studies, where its interactions with biological targets are simulated to predict potential pharmacological effects.

The synthesis of 2-(morpholin-4-yl)pyridine-3-carboxylic acid involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically includes functional group transformations such as carboxylation and nucleophilic substitution, which highlight the versatility of modern synthetic methodologies. Advances in catalytic processes have further refined these synthetic routes, making them more efficient and environmentally friendly. The availability of high-quality starting materials and reagents has also contributed to the successful preparation of this compound on both laboratory and industrial scales.

From a medicinal chemistry perspective, 2-(morpholin-4-yl)pyridine-3-carboxylic acid represents an important class of molecules that bridge the gap between academic research and clinical applications. Its structural framework provides a basis for designing derivatives with enhanced potency, selectivity, and safety profiles. Collaborative efforts between academia and industry have been instrumental in translating laboratory findings into viable drug candidates. The compound's potential as a lead molecule has been recognized by several research groups, leading to ongoing investigations into its pharmacological properties.

The biological evaluation of 2-(morpholin-4-yl)pyridine-3-carboxylic acid has revealed intriguing insights into its mode of action. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. These findings have spurred interest in developing analogs with improved pharmacological properties. The compound's interaction with proteins and enzymes has been studied using biochemical assays and high-throughput screening techniques, providing valuable data for rational drug design.

The future prospects for 2-(morpholin-4-yl)pyridine-3-carboxylic acid are promising, given its potential as a scaffold for novel therapeutics. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce any potential side effects. Innovations in drug delivery systems may also leverage this compound's properties to improve therapeutic outcomes. As our understanding of disease mechanisms evolves, so too will the applications of 2-(morpholin-4-yl)pyridine-3-carboxylic acid in addressing complex medical challenges.

In conclusion, 2-(morpholin-4-yl)pyridine-3-carboxylic acid (CAS No. 423768-54-1) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for designing novel bioactive molecules with therapeutic applications across multiple disease areas. Continued exploration of this compound will likely yield important insights into drug design principles and contribute to advancements in medicine.